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Compound of Interest

Compound Name: Vinylzinc bromide

cat. No.: B6317464

An In-Depth Technical Guide on Vinylzinc Bromide

For researchers, scientists, and professionals in drug development, a precise understanding of
reagent properties is fundamental. This guide provides the core physicochemical data for
vinylzinc bromide.

Core Properties of Vinylzinc Bromide

The following table summarizes the key quantitative data for vinylzinc bromide, facilitating
easy reference and comparison.

Property Value

Molecular Formula C2H3Brzn[1][2]

Molecular Weight 172.3 g/mol [1][3] (172.3397 g/mol )[2]
CAS Number 121825-35-2[2][3]

Synonyms Bromo(vinyl)zinc, Vinylzinc(Il) bromide

Experimental Protocols & Signhaling Pathways

While this document focuses on the fundamental properties of vinylzinc bromide, detailed
experimental protocols involving its use in cross-coupling reactions, such as the Negishi
coupling, are widely available in the scientific literature. These protocols typically involve the
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reaction of vinylzinc bromide with an organic halide in the presence of a palladium or nickel
catalyst.

For illustrative purposes, a generalized workflow for a Negishi coupling reaction is presented
below.
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Caption: Generalized workflow for a Negishi cross-coupling reaction using vinylzinc bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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